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Abstract
30-Hydroxytriacontanoic acid is a very-long-chain hydroxy fatty acid (VLCFA) found as a

component of plant surface lipids such as cuticular waxes and suberin. Its biosynthesis is a

multi-step process localized in the endoplasmic reticulum, involving the coordinated action of

two major enzyme systems: the fatty acid elongase (FAE) complex and cytochrome P450-

dependent fatty acid ω-hydroxylases. This technical guide provides an in-depth exploration of

the biosynthetic pathway of 30-hydroxytriacontanoic acid in plants, detailing the key

enzymatic steps, substrate specificities, and relevant experimental protocols for its study.

Quantitative data on the composition of plant waxes and suberin, where this molecule is found,

are summarized. Furthermore, this guide presents diagrams of the biosynthetic pathway and

experimental workflows to facilitate a comprehensive understanding for researchers in the

fields of plant biochemistry, natural product chemistry, and drug development.

Introduction
Very-long-chain fatty acids (VLCFAs), defined as fatty acids with chain lengths of 20 carbons or

more, and their derivatives are crucial components of extracellular lipid barriers in plants,

including the cuticle and suberin lamellae. These structures play vital roles in preventing

uncontrolled water loss, protecting against pathogens, and maintaining organ integrity.[1] 30-
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Hydroxytriacontanoic acid, a C30 ω-hydroxy fatty acid, is a constituent of these protective

layers in various plant species. Its biosynthesis involves a two-stage process: first, the

elongation of a fatty acid precursor to a 30-carbon chain, and second, the hydroxylation at the

terminal (ω) position. Understanding this pathway is essential for efforts in crop improvement,

development of bio-based materials, and the discovery of novel bioactive molecules.

The Biosynthetic Pathway
The synthesis of 30-hydroxytriacontanoic acid originates from C16 or C18 fatty acid

precursors, which are elongated in the endoplasmic reticulum (ER) by the fatty acid elongase

(FAE) complex. The resulting triacontanoic acid (C30) is then hydroxylated at the ω-position by

a cytochrome P450 monooxygenase.

Step 1: Elongation to Triacontanoic Acid (C30)
The FAE complex catalyzes the addition of two-carbon units from malonyl-CoA to a growing

acyl-CoA chain in four successive reactions:

Condensation: This is the rate-limiting step, catalyzed by β-ketoacyl-CoA synthase (KCS).

The KCS enzyme determines the substrate and product chain-length specificity of the

elongation cycle.[2]

Reduction: The resulting β-ketoacyl-CoA is reduced to a β-hydroxyacyl-CoA by a β-ketoacyl-

CoA reductase (KCR).

Dehydration: A β-hydroxyacyl-CoA dehydratase (HCD) then removes a water molecule to

form a trans-2,3-enoyl-CoA.

Reduction: Finally, an enoyl-CoA reductase (ECR) reduces the double bond to yield a

saturated acyl-CoA, elongated by two carbons.[3]

This cycle is repeated until a C30 acyl-CoA, triacontanoyl-CoA, is formed.

Key Enzymes in C30 Elongation:

KCS6 (CER6): In the model plant Arabidopsis thaliana, the KCS6 enzyme (also known as

CER6) is a key condensing enzyme involved in the elongation of fatty acids to C28.[4][5]
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CER2-like Proteins: To produce fatty acids longer than C28, KCS6 requires the association

with non-enzymatic proteins called CER2-like proteins. The co-expression of KCS6 and

CER2 in yeast has been shown to result in the production of C30 VLCFAs.[6][7][8] This

indicates a mechanism where CER2-like proteins modulate the chain-length specificity of the

KCS enzyme.[9]

The overall elongation process from a C18 precursor to a C30 fatty acid is depicted in the

following diagram:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/figure/Composition-Analysis-of-Epicuticular-Waxes-and-Residual-Bound-Lipids-in-Leaves_fig6_211345403
https://www.researchgate.net/publication/49716754_Composition_differences_between_epicuticular_and_intracuticular_wax_substructures_How_do_plants_seal_their_epidermal_surfaces
https://pmc.ncbi.nlm.nih.gov/articles/PMC1914122/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4734581/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elongation Cycles

C18-CoA Fatty Acid Elongase (FAE) Complex
(KCS, KCR, HCD, ECR)

+ C2

Malonyl-CoA

C20-CoA

C22-CoA

C24-CoA

C26-CoA

C28-CoA

Triacontanoyl-CoA (C30-CoA)

+ C2

+ C2

+ C2

+ C2

+ C2
(with CER2-like proteins)

ω-Hydroxylation

Triacontanoic Acid (C30)

Cytochrome P450
ω-hydroxylase

(e.g., CYP86 family)

NADP+

H2O

30-Hydroxytriacontanoic Acid

NADPH + H+

O2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Tissue Collection

Solvent Extraction
(e.g., Chloroform, Hexane)

Depolymerization of Suberin
(e.g., Transmethylation with BF3-Methanol)

For Suberin

Derivatization
(e.g., Silylation with BSTFA)

For Waxes

GC-MS Analysis

Data Analysis and Quantification

Results

 

Gene Cloning

Cloning into Expression Vector

Transformation into Host
(e.g., Yeast)

Protein Expression

Microsome Isolation

In Vitro Activity Assay

Product Analysis
(GC-MS or LC-MS)

Enzyme Function Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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